Cas no 50649-24-6 (Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester)

Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester structure
50649-24-6 structure
Product Name:Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
CAS No:50649-24-6
MF:C16H16O4
MW:272.295845031738
CID:364401
PubChem ID:59769013
Update Time:2025-04-19

Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
    • (4-ethoxyphenyl) 4-methoxybenzoate
    • 50649-24-6
    • SCHEMBL9905856
    • 4-Methoxy-benzoic acid 4-ethoxy-phenyl ester
    • 4-Ethoxyphenyl 4-methoxybenzoate
    • DTXSID80732897
    • Inchi: 1S/C16H16O4/c1-3-19-14-8-10-15(11-9-14)20-16(17)12-4-6-13(18-2)7-5-12/h4-11H,3H2,1-2H3
    • InChI Key: CNDHOHCPYLBAKS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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